Cas no 24920-41-0 (Ethanol, 2-[(2,5-dimethoxyphenyl)thio]-)

• Product Name: Ethanol, 2-[(2,5-dimethoxyphenyl)thio]-
• CAS No: 24920-41-0
• MF: C₁₀H₁₄O₃S
• MW: 214.281362056732
• CID: 1423275
• PubChem ID: 12277297
• Update Time: 2025-04-20

Ethanol, 2-[(2,5-dimethoxyphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(2,5-dimethoxyphenyl)thio]-
• 2-(2,5-dimethoxyphenyl)sulfanylethanol
• DTXSID90483747
• 24920-41-0

• Inchi： 1S/C10H14O3S/c1-12-8-3-4-9(13-2)10(7-8)14-6-5-11/h3-4,7,11H,5-6H2,1-2H3
• InChI Key： HLACDQHXWSBPBJ-UHFFFAOYSA-N
• SMILES： S(CCO)C1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 214.06642
• Monoisotopic Mass: 214.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 38.69